Cas no 929-57-7 (Hexane, 1,6-diisocyano-)
Hexane, 1,6-diisocyano- structure
Product Name:Hexane, 1,6-diisocyano-
Hexane, 1,6-diisocyano- Chemical and Physical Properties
Names and Identifiers
-
- Hexane, 1,6-diisocyano-
- 1,6-DIISOCYANOHEXANE
- 1,6-Diisocyanohexan
- 1,6-di-isocyanohexane
- 1,6-hexane-diisocyanate
- hexa-1,6-diyl diisocyanide
- Hexamethylene diisocyanide
- Hexandiyldiisocyanid
- Hexane,1,6-diisocyano
- hexanediyl diisocyanide
- NS00042248
- 1,6-diisocyanhexane
- DTXSID001319064
- AKOS015959195
- SCHEMBL418760
- WJCPMQQLTJQIJK-UHFFFAOYSA-N
- 929-57-7
-
- Inchi: 1S/C8H12N2/c1-9-7-5-3-4-6-8-10-2/h3-8H2
- InChI Key: WJCPMQQLTJQIJK-UHFFFAOYSA-N
- SMILES: [N+](#[C-])CCCCCC[N+]#[C-]
Computed Properties
- Exact Mass: 136.10000
- Monoisotopic Mass: 136.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
- Topological Polar Surface Area: 8.7Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.899 g/mL at 25 °C(lit.)
- Melting Point: 21-23 °C(lit.)
- Boiling Point: 101-103 °C0.5 mm Hg(lit.)
- Flash Point: 219 °F
- Refractive Index: n20/D 1.443(lit.)
- PSA: 0.00000
- LogP: 0.84680
- Solubility: Not determined
Hexane, 1,6-diisocyano- Security Information
- Hazardous Material transportation number:UN 2810
- WGK Germany:3
- Hazard Category Code: 23/24-36
- Safety Instruction: S26; S36/37/39; S45
- FLUKA BRAND F CODES:10-13-21
- RTECS:MO1530000
-
Hazardous Material Identification:
- Safety Term:6.1(b)
- Packing Group:III
- Risk Phrases:R23/24; R36
- HazardClass:6.1(b)
- PackingGroup:III
Hexane, 1,6-diisocyano- Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Hexane, 1,6-diisocyano- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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